![molecular formula C17H19FN2O3S B2709306 1-(4-fluorobenzyl)-5-(piperidin-1-ylsulfonyl)pyridin-2(1H)-one CAS No. 1251608-70-4](/img/structure/B2709306.png)
1-(4-fluorobenzyl)-5-(piperidin-1-ylsulfonyl)pyridin-2(1H)-one
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Description
1-(4-fluorobenzyl)-5-(piperidin-1-ylsulfonyl)pyridin-2(1H)-one, also known as FPL64176, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a selective inhibitor of the protein kinase C (PKC) enzyme, which plays a crucial role in various cellular signaling pathways. Due to its unique mechanism of action, FPL64176 has shown promising results in preclinical studies for the treatment of several diseases, including cancer, diabetes, and cardiovascular disorders.
Scientific Research Applications
Corrosion Inhibition Properties
Research has shown that certain piperidine derivatives, including compounds similar to 1-(4-fluorobenzyl)-5-(piperidin-1-ylsulfonyl)pyridin-2(1H)-one, exhibit notable adsorption and corrosion inhibition properties on iron. These properties are investigated through quantum chemical calculations and molecular dynamics simulations, suggesting potential applications in materials science, particularly in corrosion protection (Kaya et al., 2016).
Antimicrobial Activity
Derivatives of piperidine, which include structures similar to the compound , have been evaluated for their antimicrobial activities. Such studies often explore the potential of these compounds as inhibitors of specific bacterial enzymes or as general antimicrobial agents, indicating a possible application in developing new antibacterial drugs (Jeankumar et al., 2013).
Synthesis and Structural Analysis
Research has also focused on the synthesis and structural determination of similar compounds, including various derivatives of piperidine. These studies contribute to a deeper understanding of the chemical properties and potential applications of such compounds in various fields, including pharmaceuticals and materials science (Proszenyák et al., 2005).
Potential in Drug Development
Some studies have investigated the role of similar compounds in drug development, particularly as intermediates or as part of larger molecular structures. This suggests the relevance of such compounds in the synthesis and design of new pharmaceutical agents, potentially contributing to the development of treatments for various diseases (Lagisetty et al., 2009).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-5-piperidin-1-ylsulfonylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O3S/c18-15-6-4-14(5-7-15)12-19-13-16(8-9-17(19)21)24(22,23)20-10-2-1-3-11-20/h4-9,13H,1-3,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJFNHIGYVYCNRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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